Cas no 51337-46-3 (3H-Pyrazol-3-one, 5-amino-2,4-dihydro-2-phenyl-4-(phenylazo)-)

• Product Name: 3H-Pyrazol-3-one, 5-amino-2,4-dihydro-2-phenyl-4-(phenylazo)-
• CAS No: 51337-46-3
• MF: C₁₅H₁₃N₅O
• MW: 279.296622037888
• CID: 362510
• PubChem ID: 14962957
• Update Time: 2025-04-19

3H-Pyrazol-3-one, 5-amino-2,4-dihydro-2-phenyl-4-(phenylazo)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 5-amino-2,4-dihydro-2-phenyl-4-(phenylazo)-
• 5-amino-2-phenyl-4-phenyldiazenyl-4H-pyrazol-3-one
• 5-Amino-2-phenyl-4-[(E)-phenyldiazenyl]-2,4-dihydro-3H-pyrazol-3-one
• 51337-46-3
• DTXSID30566149

• Inchi： 1S/C15H13N5O/c16-14-13(18-17-11-7-3-1-4-8-11)15(21)20(19-14)12-9-5-2-6-10-12/h1-10,13H,(H2,16,19)/b18-17+
• InChI Key： KXMNQJHNSFTFNM-ISLYRVAYSA-N
• SMILES： O=C1C(C(N)=NN1C1C=CC=CC=1)/N=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 279.11219
• Monoisotopic Mass: 279.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• PSA: 83.41